Cas no 2228201-95-2 (4-(2-Bromopropyl)-2-nitrophenol)

• Product Name: 4-(2-Bromopropyl)-2-nitrophenol
• CAS No: 2228201-95-2
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 5774205
• PubChem ID: 165645377
• Update Time: 2025-06-08

4-(2-Bromopropyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1936230
• 4-(2-bromopropyl)-2-nitrophenol
• 2228201-95-2
• 4-(2-Bromopropyl)-2-nitrophenol

• Inchi： 1S/C9H10BrNO3/c1-6(10)4-7-2-3-9(12)8(5-7)11(13)14/h2-3,5-6,12H,4H2,1H3
• InChI Key： TZTDJINOFUEYBI-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Additional information on 4-(2-Bromopropyl)-2-nitrophenol

Professional Introduction to Compound with CAS No. 2228201-95-2 and Product Name: 4-(2-Bromopropyl)-2-nitrophenol

The compound CAS No. 2228201-95-2, chemically identified as 4-(2-Bromopropyl)-2-nitrophenol, represents a significant molecule in the realm of pharmaceutical and chemical research. This compound, characterized by its nitro and bromo substituents, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the exploration of 4-(2-Bromopropyl)-2-nitrophenol has been closely linked to advancements in drug discovery, where its reactivity and stability under various conditions have been thoroughly investigated. The nitro group, known for its ability to participate in hydrogen bonding and electron transfer processes, plays a crucial role in modulating the compound's interactions with biological targets. Meanwhile, the bromo substituent on the propyl chain offers a handle for further chemical modifications, enabling researchers to tailor the molecule for specific pharmacological effects.

One of the most compelling aspects of 4-(2-Bromopropyl)-2-nitrophenol is its potential in serving as a precursor for designing molecules with enhanced bioavailability and targeted action. Studies have demonstrated that nitroaromatic compounds can exhibit potent antimicrobial and anti-inflammatory properties, making them valuable candidates for therapeutic development. The bromine atom's reactivity also allows for easy conjugation with other biomolecules, facilitating the creation of prodrugs or drug delivery systems that could improve treatment outcomes.

Recent research has highlighted the compound's role in exploring novel mechanisms of action for existing diseases. For instance, investigations into its interaction with enzymes and receptors have revealed promising leads for treating neurological disorders. The nitro group's ability to engage in redox reactions has been particularly intriguing, suggesting potential applications in developing antioxidants or agents that modulate oxidative stress pathways. Furthermore, the propyl chain's length provides a balance between lipophilicity and solubility, which is critical for drug-like properties.

The synthesis of 4-(2-Bromopropyl)-2-nitrophenol has also been optimized to ensure high yield and purity, which are essential for industrial-scale production. Advanced synthetic methodologies have been employed to minimize side reactions and maximize efficiency. These techniques not only enhance the scalability of the compound but also contribute to sustainable chemistry practices by reducing waste and energy consumption.

From a regulatory perspective, the handling and use of 4-(2-Bromopropyl)-2-nitrophenol must adhere to stringent safety protocols to ensure worker protection and environmental safety. While it is not classified as a hazardous material under current regulations, proper storage conditions—such as temperature control and inert atmosphere—are recommended to maintain its stability. Additionally, thorough characterization through analytical techniques like NMR spectroscopy, mass spectrometry, and chromatography is crucial to confirm its identity and purity before any application.

The future prospects of 4-(2-Bromopropyl)-2-nitrophenol are vast, with ongoing studies exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacokinetic profiles. As our understanding of molecular interactions continues to evolve, this compound is likely to play an integral role in shaping next-generation treatments.

In conclusion, 4-(2-Bromopropyl)-2-nitrophenol (CAS No. 2228201-95-2) stands as a testament to the ingenuity of modern chemical research. Its unique structural features offer a rich ground for exploration, paving the way for groundbreaking discoveries in medicine. By leveraging its reactivity and versatility, scientists are poised to unlock new therapeutic possibilities that could benefit patients worldwide.